Cas no 216060-33-2 (Benzenamine,3-methyl-4-(2-pyrimidinyl)-)

Benzenamine,3-methyl-4-(2-pyrimidinyl)- structure
216060-33-2 structure
Product Name:Benzenamine,3-methyl-4-(2-pyrimidinyl)-
CAS No:216060-33-2
MF:C11H11N3
MW:185.225141763687
CID:243234
PubChem ID:45117403
Update Time:2025-04-19

Benzenamine,3-methyl-4-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-methyl-4-(2-pyrimidinyl)-
    • Benzenamine, 3-methyl-4-(2-pyrimidinyl)- (9CI)
    • 3-methyl-4-pyrimidin-2-ylaniline
    • SCHEMBL8118214
    • DTXSID00668604
    • 3-Methyl-4-(pyrimidin-2-yl)aniline
    • 216060-33-2
    • Inchi: 1S/C11H11N3/c1-8-7-9(12)3-4-10(8)11-13-5-2-6-14-11/h2-7H,12H2,1H3
    • InChI Key: RVDVHSPEPYZRSQ-UHFFFAOYSA-N
    • SMILES: N1C=CC=NC=1C1C=CC(=CC=1C)N

Computed Properties

  • Exact Mass: 185.09543
  • Monoisotopic Mass: 185.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8A^2
  • XLogP3: 1.5

Experimental Properties

  • PSA: 51.8

Benzenamine,3-methyl-4-(2-pyrimidinyl)- Related Literature

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